molecular formula C12H9ClN4O2 B8525214 Ethyl 4-azido-7-chloroquinoline-3-carboxylate CAS No. 68262-44-2

Ethyl 4-azido-7-chloroquinoline-3-carboxylate

Cat. No.: B8525214
CAS No.: 68262-44-2
M. Wt: 276.68 g/mol
InChI Key: CVQPWOZLALBGFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-azido-7-chloroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C12H9ClN4O2 and its molecular weight is 276.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

68262-44-2

Molecular Formula

C12H9ClN4O2

Molecular Weight

276.68 g/mol

IUPAC Name

ethyl 4-azido-7-chloroquinoline-3-carboxylate

InChI

InChI=1S/C12H9ClN4O2/c1-2-19-12(18)9-6-15-10-5-7(13)3-4-8(10)11(9)16-17-14/h3-6H,2H2,1H3

InChI Key

CVQPWOZLALBGFM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C2C=C(C=CC2=C1N=[N+]=[N-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium azide (0.62 g; 0.009 M) was suspended in a solution of ethyl-4,7-dichloroquinoline-3-carboxylate E. F. Elslager, et al., J. Med. Pharm, Chem, 5, 550 (1962) (1.75 g; 0.006 M) in dry dimethyl formamide (20 ml) and this mixture stirred at ambient temperatures. After 18 hr. the mixture was poured into reapidly stirred water (200 ml), the resultant precipitate filtered off, dried at the pump and then recrystallised from ethanol (8 ml/g), 1.27 g (71%), m.p. 94.5° C., (Found: C, 51.7; H, 3.4; N, 20.2; Cl, 12.9% C12H9N4O2Cl requires C, 52.0; H, 3.3; N, 20.2; Cl, 12.8%); max (KBr) 2140, 1722, 1390, 1372, 1274, 1239, 1199 and 1058 cm-1, (CDCl3) 1.48 (t) and 4.55 (m) (CH3CH2), 7.59 (m), 8.11 (d), 8.32 (d) and 9.29 (s) (aromatic H's) m/e 276 (M+, 14%), 248 (9%), 218 (22%), 154 (29% 152 (100%).
Quantity
0.62 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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